Cas no 36017-19-3 (4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol)

4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol structure
36017-19-3 structure
Product Name:4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
CAS No:36017-19-3
MF:C9H9N3S
MW:191.252859830856
MDL:MFCD03900748
CID:315828
PubChem ID:2079387
Update Time:2025-04-19

4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-methylphenyl)-
    • 4H-1,2,4-triazole-3-thiol, 4-(2-methylphenyl)-
    • 4-(2-methylphenyl)-1H-1,2,4-triazole-5-thione
    • 4-(2-METHYLPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
    • A918549
    • N-1-CBZ-2-Methylpiperazine
    • 4-(o-Tolyl)-4H-1,2,4-triazole-3-thiol
    • DTXSID70366468
    • EN300-10188
    • SCHEMBL14112935
    • MFCD03900748
    • AKOS000118584
    • 36017-19-3
    • Z56998584
    • 4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
    • MDL： MFCD03900748
    • Inchi： 1S/C9H9N3S/c1-7-4-2-3-5-8(7)12-6-10-11-9(12)13/h2-6H,1H3,(H,11,13)
    • InChI Key： JNPLNRXTDYNMEG-UHFFFAOYSA-N
    • SMILES： S=C1NN=CN1C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 191.05187
  • Monoisotopic Mass: 191.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 27.63

4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M357183-50mg
4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
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50mg
 $ 50.00 2022-06-03
TRC
M357183-100mg
4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
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 $ 95.00 2022-06-03
TRC
M357183-500mg
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 $ 320.00 2022-06-03
Chemenu
CM518929-1g
4-(o-Tolyl)-4H-1,2,4-triazole-3-thiol
 36017-19-3 97%
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Chemenu
CM518929-5g
4-(o-Tolyl)-4H-1,2,4-triazole-3-thiol
 36017-19-3 97%
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 $645 2022-09-29
abcr
AB317146-1g
4-(2-Methylphenyl)-4H-1,2,4-triazole-3-thiol; .
 36017-19-3
1g
 €436.00 2025-02-21
abcr
AB317146-5g
4-(2-Methylphenyl)-4H-1,2,4-triazole-3-thiol; .
 36017-19-3
5g
 €1130.50 2025-02-21
abcr
AB317146-10g
4-(2-Methylphenyl)-4H-1,2,4-triazole-3-thiol; .
 36017-19-3
10g
 €1642.00 2025-02-21
Enamine
EN300-10188-0.05g
4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
 36017-19-3 97%
0.05g
 $42.0 2023-10-28
Enamine
EN300-10188-0.1g
4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
 36017-19-3 97%
0.1g
 $66.0 2023-10-28

4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:36017-19-3)4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
Order Number:A918549
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:06
Price ($):592.0/293.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:36017-19-3)4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
A918549
Purity:99%/99%
Quantity:5g/1g
Price ($):592.0/293.0
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